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Compound of Interest

Compound Name: 2-Ethylhexyl decanoate
CAS No.: 73947-30-5
Cat. No.: B1605797

Get Quote

This guide provides a comprehensive technical overview of 2-Ethylhexyl decanoate, a
versatile ester with significant applications in the cosmetic, personal care, and industrial
sectors. Intended for researchers, scientists, and drug development professionals, this
document delves into the core chemical and physical properties of this compound, its
synthesis, and its functional roles, underpinned by scientific principles and field-proven insights.

Molecular Architecture and Core Chemical Identity

2-Ethylhexyl decanoate is the ester resulting from the formal condensation of decanoic acid
and 2-ethylhexanol. Its chemical identity is crucial for understanding its physical behavior and
functional properties.

e IUPAC Name: 2-ethylhexyl decanoate[1]
o CAS Number: 73947-30-5[2][3]

¢ Molecular Formula: C1sH3602[1][2][3]
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e Molecular Weight: 284.48 g/mol [2][3][4]

The structure of 2-Ethylhexyl decanoate is characterized by a ten-carbon straight-chain
carboxylic acid (decanoic acid) and a branched eight-carbon alcohol (2-ethylhexanol). This
branching in the alcohol moiety is a key determinant of its physical properties and performance
in various formulations.

Caption: Chemical structure of 2-Ethylhexyl decanoate.

Physicochemical Properties: A Quantitative
Overview

The physical and chemical properties of 2-Ethylhexyl decanoate dictate its behavior in
formulations, influencing factors such as texture, spreadability, and stability.

Property Value Source
Boiling Point 325-329 °C [3]
Density 0.863 £ 0.06 g/cm3 (Predicted) [3]
LogP (Octanol/Water Partition )
o 7.762 (Estimated) [3]
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The high LogP value indicates its lipophilic (oil-loving) nature, making it highly soluble in oils
and fats and poorly soluble in water. This is a critical property for its function as an emollient
and solvent in non-aqueous or emulsion-based systems.
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Synthesis of 2-Ethylhexyl Decanoate: An
Experimental Protocol

The industrial synthesis of 2-Ethylhexyl decanoate is typically achieved through the direct
esterification of decanoic acid with 2-ethylhexanol. This reaction is an equilibrium process and
is generally catalyzed by an acid. To drive the reaction towards the product side, the removal of
water is essential.

Reaction: Decanoic Acid + 2-Ethylhexanol = 2-Ethylhexyl Decanoate + Water

A general laboratory-scale protocol for the synthesis is outlined below. This protocol is a self-
validating system as the progress and purity can be monitored at various stages.

Experimental Protocol: Synthesis of 2-Ethylhexyl Decanoate

o Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark
apparatus, and a condenser, charge equimolar amounts of decanoic acid and 2-
ethylhexanol.

o Solvent and Catalyst Addition: Add a suitable solvent that forms an azeotrope with water,
such as toluene or xylene (typically 20-30% of the total reactant volume). Add a catalytic
amount of an acid catalyst, such as p-toluenesulfonic acid (0.5-1% by weight of the
reactants).

e Reaction Execution: Heat the mixture to reflux. The water produced during the esterification
will be removed azeotropically and collected in the Dean-Stark trap.

e Monitoring Reaction Progress: The reaction progress can be monitored by measuring the
amount of water collected in the Dean-Stark trap or by periodically taking samples and
analyzing them using techniques like Gas Chromatography (GC) or by determining the acid
value of the reaction mixture. The reaction is considered complete when the theoretical
amount of water has been collected or the acid value drops to a predetermined low level.

e Work-up and Purification:

o Cool the reaction mixture to room temperature.
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o Neutralize the acid catalyst by washing the mixture with a dilute aqueous solution of a
base, such as sodium bicarbonate, followed by washing with water until the aqueous layer
is neutral.

o Dry the organic layer over an anhydrous drying agent like sodium sulfate.

o Remove the solvent and any unreacted starting materials under reduced pressure using a
rotary evaporator.

o For higher purity, the crude product can be purified by vacuum distillation.
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Caption: Experimental workflow for the synthesis of 2-Ethylhexyl decanoate.

Applications in Scientific and Industrial Contexts

The unique combination of a long, straight alkyl chain and a branched alcohol moiety gives 2-
Ethylhexyl decanoate desirable properties for various applications.

Cosmetic and Personal Care Formulations

In the cosmetics industry, 2-Ethylhexyl decanoate is primarily used as a skin conditioning
agent and emollient.[3] Its functions include:

» Emolliency: The branched 2-ethylhexyl group prevents the molecule from solidifying at room
temperature, resulting in a liquid ester that spreads easily on the skin. This provides a
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lubricating, non-greasy feel, improving the texture of creams and lotions.

e Solvent: Its lipophilic nature allows it to act as a solvent for other oil-soluble ingredients in a
formulation, such as active ingredients, UV filters, and fragrances.

o Hair Conditioning: In hair care products, it can help to improve combability and impart a soft,
silky feel to the hair.[3]

The causality behind its effectiveness lies in its molecular structure. The long decanoate chain
provides substantivity to the skin and hair, while the branched ethylhexyl group disrupts close
packing of the molecules, leading to a lower viscosity and a lighter feel compared to straight-
chain esters of similar molecular weight.

Industrial Applications

Beyond cosmetics, 2-Ethylhexyl decanoate and similar esters find use as:

e Lubricants and Metalworking Fluids: The good thermal stability and low volatility of long-
chain esters make them suitable for use as base oils or additives in lubricants and
metalworking fluids. The branched structure contributes to a low pour point.

Safety and Toxicological Profile

For any ingredient intended for topical application, a thorough understanding of its safety profile
is paramount.

» Skin Irritation and Sensitization: Studies on fatty acid C8-C16, 2-ethylhexyl esters, a group
that includes 2-Ethylhexyl decanoate, have shown that they do not induce skin irritation in
human volunteers, even at high concentrations.[5] Available data also suggest that these
esters are not anticipated to be skin sensitizers.[5]

» Eye Irritation: Related 2-ethylhexyl esters have been shown to cause slight, reversible eye
irritation in animal studies, but the effects are generally not sufficient to warrant a hazard
classification.[5]

» Repeated Dose Toxicity: A 28-day repeated oral dose toxicity study on a similar ester, 2-
ethylhexyl stearate, showed no clinical signs of toxicity in rats.[5]
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e Hydrolysis and Metabolism: In the body, 2-ethylhexyl esters are expected to hydrolyze to 2-
ethylhexanol and the corresponding fatty acid.[6] The safety profiles of these hydrolysis
products are therefore relevant. 2-Ethylhexanol itself has been studied and is considered to
have low acute toxicity.[7] However, some studies have linked high doses of certain 2-
ethylhexyl-containing compounds to effects in animal studies, though the relevance to typical
cosmetic use is low.[8]

Overall, under the current practices of use in cosmetic formulations, 2-Ethylhexyl decanoate
is considered to have a favorable safety profile.

Environmental Fate

The environmental impact of widely used chemicals is a critical consideration.

» Biodegradability: Esters of fatty acids are generally expected to be biodegradable. The
hydrolysis of 2-Ethylhexyl decanoate would yield decanoic acid, a naturally occurring fatty
acid, and 2-ethylhexanol. 2-Ethylhexanol is readily biodegradable.[9]

e Bioaccumulation: With a high LogP, there is a potential for bioaccumulation. However, its
expected rapid biodegradation would mitigate this risk.

Conclusion

2-Ethylhexyl decanoate is a well-characterized ester with a favorable combination of
physicochemical properties that make it a valuable ingredient in a range of applications, most
notably in the cosmetic and personal care industry. Its branched-chain structure is key to its
desirable sensory profile as an emollient. Supported by a strong safety record for topical use, it
remains a scientifically sound choice for formulators seeking to create effective and
aesthetically pleasing products. Further research into novel applications, particularly in the
realm of drug delivery systems, could leverage its solvent properties and skin compatibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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